Cas no 1361590-66-0 (2,3-Bis(2,3,5-trichlorophenyl)pyridine-4-acetic acid)

• Product Name: 2,3-Bis(2,3,5-trichlorophenyl)pyridine-4-acetic acid
• CAS No: 1361590-66-0
• MF: C₁₉H₉Cl₆NO₂
• MW: 495.998259305954
• CID: 4966698
• Update Time: 2025-07-01

2,3-Bis(2,3,5-trichlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(2,3,5-trichlorophenyl)pyridine-4-acetic acid

• Inchi： 1S/C19H9Cl6NO2/c20-9-4-11(17(24)13(22)6-9)16-8(3-15(27)28)1-2-26-19(16)12-5-10(21)7-14(23)18(12)25/h1-2,4-7H,3H2,(H,27,28)
• InChI Key： AVHBMANCTCMNKB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(C2C=C(C=C(C=2Cl)Cl)Cl)=NC=CC=1CC(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 494.873495 g/mol
• Monoisotopic Mass: 492.876445 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 496.0
• XLogP3: 7.4
• Topological Polar Surface Area: 50.2

Additional information on 2,3-Bis(2,3,5-trichlorophenyl)pyridine-4-acetic acid

2,3-Bis(2,3,5-Trichlorophenyl)Pyridine-4-Acetic Acid: A Comprehensive Overview

2,3-Bis(2,3,5-Trichlorophenyl)Pyridine-4-Acetic Acid (CAS No. 1361590-66-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with two trichlorophenyl groups at positions 2 and 3, along with an acetic acid group at position 4. The trichlorophenyl substituents contribute to the compound's stability and bioactivity, while the pyridine ring and acetic acid group play crucial roles in its chemical reactivity and biological interactions.

Recent studies have highlighted the potential of 2,3-Bis(2,3,5-Trichlorophenyl)Pyridine-4-Acetic Acid as a lead compound in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in various pathological processes, such as inflammation and cancer progression. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by modulating the expression of cytokines. This finding underscores its potential as a therapeutic agent for inflammatory diseases.

The synthesis of 2,3-Bis(2,3,5-Trichlorophenyl)Pyridine-4-Acetic Acid involves a multi-step process that typically begins with the preparation of the trichlorophenyl intermediates. These intermediates are then coupled with a pyridine derivative through nucleophilic substitution or coupling reactions. The final step involves the introduction of the acetic acid group via esterification or direct synthesis methods. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of pharmacokinetics, 2,3-Bis(2,3,5-Trichlorophenyl)Pyridine-4-Acetic Acid has shown favorable absorption profiles in preclinical models. Studies conducted in rodents indicate that the compound achieves high plasma concentrations following oral administration, suggesting its potential for systemic delivery. However, further research is required to evaluate its bioavailability and metabolic pathways in humans.

The environmental impact of 2,3-Bis(2,3,5-Trichlorophenyl)Pyridine-4-Acetic Acid has also been a topic of recent investigation. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic environments. This property is particularly important for its potential use in agricultural or pharmaceutical applications where environmental safety is a priority.

Looking ahead, ongoing research aims to explore the biological activity and therapeutic potential of this compound further. Collaborative efforts between academic institutions and pharmaceutical companies are focused on optimizing its structure to enhance potency and reduce potential side effects. Additionally, researchers are investigating its application as a component in drug delivery systems and nanomedicine.

In conclusion, 2,3-Bis(2,3,5-Trichlorophenyl)Pyridine-4-Acetic Acid (CAS No. 1361590-66-0) represents a promising molecule with diverse applications across multiple disciplines. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for drug development. As research continues to uncover its full potential, this compound is poised to make significant contributions to the fields of medicine and materials science.